Cas no 1807262-17-4 (4-Chloro-5-difluoromethoxy-2-nitrotoluene)

• Product Name: 4-Chloro-5-difluoromethoxy-2-nitrotoluene
• CAS No: 1807262-17-4
• MF: C₈H₆ClF₂NO₃
• MW: 237.587948322296
• CID: 5001739
• Update Time: 2025-05-19

4-Chloro-5-difluoromethoxy-2-nitrotoluene Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-5-difluoromethoxy-2-nitrotoluene

• Inchi： 1S/C8H6ClF2NO3/c1-4-2-7(15-8(10)11)5(9)3-6(4)12(13)14/h2-3,8H,1H3
• InChI Key： CUSPNTZETZONTO-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C)C=C1OC(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 236
• XLogP3: 3.7
• Topological Polar Surface Area: 55

Additional information on 4-Chloro-5-difluoromethoxy-2-nitrotoluene

4-Chloro-5-difluoromethoxy-2-nitrotoluene: A Comprehensive Overview

The compound 4-Chloro-5-difluoromethoxy-2-nitrotoluene (CAS No: 1807262-17-4) is a highly specialized organic compound with a complex structure that has garnered significant attention in various scientific and industrial applications. This compound is characterized by its unique combination of functional groups, including a chlorine atom, a difluoromethoxy group, and a nitro group, all attached to a toluene backbone. The presence of these groups imparts distinctive chemical properties, making it a valuable molecule in research and development.

Recent studies have highlighted the potential of 4-Chloro-5-difluoromethoxy-2-nitrotoluene in the field of materials science, particularly in the synthesis of advanced polymers and high-performance composites. Researchers have demonstrated that the compound's electronic properties can be tailored to enhance the mechanical and thermal stability of materials, which is crucial for applications in aerospace and automotive industries.

In addition to its material science applications, 4-Chloro-5-difluoromethoxy-2-nitrotoluene has shown promise in pharmacological research. Its ability to act as a precursor in the synthesis of bioactive compounds has been explored extensively. For instance, studies have revealed that derivatives of this compound exhibit potent anti-inflammatory and antioxidant activities, making them potential candidates for drug development.

The synthesis of 4-Chloro-5-difluoromethoxy-2-nitrotoluene involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic techniques have enabled more efficient syntheses, reducing production costs and environmental impact. These developments have significantly contributed to the scalability of this compound for large-scale industrial applications.

From an environmental perspective, understanding the degradation pathways of 4-Chloro-5-difluoromethoxy-2-nitrotoluene is critical for assessing its ecological impact. Research has shown that under specific conditions, such as UV light exposure or microbial activity, the compound undergoes rapid decomposition into less harmful byproducts. This knowledge is essential for developing sustainable practices in its production and disposal.

In conclusion, 4-Chloro-5-difluoromethoxy-2-nitrotoluene (CAS No: 1807262-17-4) stands as a testament to the ingenuity of modern chemistry. Its versatile properties and wide-ranging applications underscore its importance in advancing scientific research and industrial innovation.